(2-chlorobenzyl)(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amine hydrochloride

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)methanamine;hydrochloride
• InChI: InChI=1S/C16H16ClNO2.ClH/c17-14-4-2-1-3-13(14)11-18-10-12-5-6-15-16(9-12)20-8-7-19-15;/h1-6,9,18H,7-8,10-11H2;1H
• InChI Key: DUEFJNGJLKEKMB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)CNCC3=CC=CC=C3Cl.Cl
• Molecular Formula: C16H17Cl2NO2
• Molecular Weight: 326.2 g/mol

Description

(2-chlorobenzyl)(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TFMPP, which is an abbreviation for its common name, Trifluoromethylphenylpiperazine.

Mechanism of Action

The mechanism of action of TFMPP is not fully understood, but it is believed to act as a partial agonist of the 5-HT2C receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of appetite, mood, and anxiety. TFMPP has also been shown to inhibit the reuptake of serotonin, which leads to an increase in the concentration of serotonin in the synaptic cleft.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects in animal studies. It has been reported to increase locomotor activity, induce hyperthermia, and alter sleep patterns. TFMPP has also been shown to decrease food intake and body weight in rats, which suggests its potential as an anti-obesity drug.

Advantages and Limitations for Lab Experiments

The advantages of using TFMPP in lab experiments include its ability to selectively target the serotonin receptor system, its availability, and its relatively low cost. However, the limitations of using TFMPP include its potential toxicity, its lack of specificity for the 5-HT2C receptor, and its potential for abuse.

Future Directions

There are many potential future directions for the research on TFMPP. One direction is to investigate its potential as an anti-obesity drug, as it has been shown to decrease food intake and body weight in animal studies. Another direction is to study its potential as a treatment for mood disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of TFMPP and its potential side effects.

Synthesis Methods

The synthesis method of TFMPP involves the reaction of 3-(trifluoromethyl)phenylhydrazine with 2-chlorobenzyl chloride in the presence of a base. The resulting product is then treated with formaldehyde and acetic acid to yield (2-chlorobenzyl)(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amine hydrochloride. This synthesis method has been widely used in the production of TFMPP for scientific research purposes.

Scientific Research Applications

TFMPP has been extensively studied for its potential applications in various fields of scientific research. It has been used as a research tool to investigate the serotonin receptor system, which is involved in various physiological and pathological processes. TFMPP has also been used to study the effects of serotonin on the central nervous system and its role in the regulation of mood, behavior, and cognition.